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Compound of Interest

Compound Name: Cobalt(II) phosphate

Cat. No.: B085627 Get Quote

An In-depth Technical Guide to Cobalt(II) Phosphate
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physical and chemical

properties of cobalt(II) phosphate, including detailed experimental protocols for its synthesis

and characterization.

Core Properties and Identifiers
Cobalt(II) phosphate, with the chemical formula Co₃(PO₄)₂, is an inorganic compound also

known as cobalt violet.[1][2] It is composed of cobalt cations (Co²⁺) and phosphate anions

(PO₄³⁻).[3] The material exists in both anhydrous and hydrated forms, with the octahydrate

(Co₃(PO₄)₂·8H₂O) and tetrahydrate (Co₃(PO₄)₂·4H₂O) being common.[4]
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Identifier Value

Chemical Formula Co₃(PO₄)₂

Molar Mass 366.74 g/mol [4][5][6][7]

CAS Number 13455-36-2 (anhydrous)[2][4][8][5][9]

10294-50-5 (octahydrate/hydrate)[4][10]

EC Number 236-655-6[2][8]

Synonyms

Cobaltous phosphate, Cobalt orthophosphate,

Tricobalt bis(orthophosphate), Pigment Violet

14[4][8][7]

Physical Properties
Cobalt(II) phosphate is typically a violet, pink, or red crystalline powder.[1][2][4][8][7] Its

hydrated forms appear as a red-violet powder, while the anhydrous form is a violet solid.[4]
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Property Value Notes

Appearance
Violet / Pink-to-Red Crystalline

Powder[2][4][8]

The exact color can depend on

the hydration state.

Density 3.81 g/cm³ (anhydrous)[2][4] 2.769 g/mL (octahydrate)[10]

Melting Point
1,160 °C (2,120 °F; 1,430 K)[2]

[4]

Boiling Point 158 °C[8]

Solubility in Water Insoluble[2][3][4][8]
Only trace amounts dissolve

under standard conditions.[11]

Solubility Product (Ksp) 2.05 × 10⁻³⁵

Solubility in Acids
Soluble in mineral acids[10]

[11]

Reacts with strong acids to

form soluble cobalt(II) salts

and phosphoric acid.[3][11]

Magnetic Susceptibility (χ) 28,110.0·10⁻⁶ cm³/mol[2]

Refractive Index (n D) 1.7[2][8]

Chemical Properties and Structure
Crystal Structure
Anhydrous cobalt(II) phosphate crystallizes in the monoclinic P2₁/c space group.[12] Its

structure is characterized by discrete phosphate anions (PO₄³⁻) that bridge cobalt cations.[4]

The cobalt ions are found in two different coordination environments: octahedral (six-

coordinate) and pentacoordinate, in a 1:2 ratio.[4] The phosphate tetrahedra share corners with

the cobalt polyhedra to form a dense, three-dimensional framework.[12]

Ammonium cobalt(II) phosphate monohydrate (NH₄CoPO₄·H₂O), a related compound,

crystallizes in the orthorhombic system, with layers of interconnected CoO₄ and PO₄

tetrahedra.[13]

Thermal Decomposition
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The thermal stability of cobalt(II) phosphate and its hydrated precursors is a key property for

the synthesis of novel materials.[13] The thermal decomposition of hydrated cobalt phosphates

involves multiple stages:

Dehydration: Heating hydrated forms, such as the tetrahydrate or octahydrate, leads to the

loss of water molecules to form the anhydrous material.[1][14] For instance, the thermal

decomposition of cobalt(II) acetate tetrahydrate is complete by 150 °C.[15]

Anion Condensation: At higher temperatures, the dihydrogenphosphate anion undergoes

condensation. For Co(H₂PO₄)₂·4H₂O, this process begins around 185 °C, forming

condensed phosphates and polyphosphoric acids.[16]

Crystallization: The final product of thermolysis for Co(H₂PO₄)₂·4H₂O is cobalt

cyclotetraphosphate (Co₂P₄O₁₂), which crystallizes around 345 °C.[16]

Reactivity
Cobalt(II) phosphate is generally stable under normal conditions but can react with strong

oxidizing agents.[3] It is insoluble in water but dissolves in strong mineral acids.[3][10][11] This

reactivity is due to the protonation of the phosphate anion by the acid, which shifts the solubility

equilibrium and results in the formation of soluble cobalt(II) salts and phosphoric acid.[3][11]

Experimental Protocols
Synthesis of Cobalt(II) Phosphate (Co-precipitation
Method)
A common and effective method for synthesizing various nanostructures of cobalt phosphate is

co-precipitation, which involves the precipitation of a solid from a solution containing the

constituent ions.[17][18]

Materials:

A soluble cobalt(II) salt (e.g., cobalt(II) chloride hexahydrate, CoCl₂·6H₂O).

A phosphate source (e.g., diammonium hydrogen phosphate, (NH₄)₂HPO₄).[13]

Deionized water.
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A pH-adjusting solution (e.g., ammonium hydroxide, NH₄OH).

Procedure:

Precursor Solution Preparation: Prepare separate aqueous solutions of the cobalt(II) salt and

the ammonium phosphate source.[19]

Precipitation: While stirring vigorously, slowly add the cobalt(II) salt solution to the

ammonium phosphate solution.[19] A precipitate will form.

pH Adjustment: Carefully monitor and adjust the pH of the reaction mixture to the desired

level (a range of 5.0 to 9.5 is often used) by adding ammonium hydroxide dropwise. The pH

is a critical parameter that influences the final product.[13]

Aging: Allow the mixture to stir continuously at a constant temperature for a set period (e.g.,

2-4 hours) to promote particle growth and stabilization. The reaction temperature can

influence the hydration state of the product; for example, forming the monohydrate is favored

at 40-60 °C.[13][19]

Washing and Collection: Collect the precipitate by centrifugation or filtration. Wash the

collected solid repeatedly with deionized water and then with ethanol to remove unreacted

ions and byproducts.

Drying: Dry the final product in an oven at a suitable temperature (e.g., 60-80 °C) until a

constant weight is achieved.[19]
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Workflow for Co-precipitation Synthesis of Cobalt(II) Phosphate.

Prepare Precursor Solutions
(Cobalt Salt & Phosphate Source)

Mix Solutions & Induce Precipitation
(Vigorous Stirring)

Adjust & Maintain pH
(e.g., pH 8.0 with NH4OH)

Age Precipitate
(Constant Temperature, 2-4h)

Collect & Wash Solid
(Centrifuge, DI Water, Ethanol)

Dry Final Product
(Vacuum Oven, 60-80°C)

Cobalt(II) Phosphate Product

Click to download full resolution via product page

Caption: Workflow for Co-precipitation Synthesis of Cobalt(II) Phosphate.

Characterization Techniques
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Following synthesis, a suite of analytical techniques is employed to confirm the identity, purity,

structure, and morphology of the cobalt(II) phosphate product.

Standard Characterization Workflow:

Powder X-ray Diffraction (XRD): Used to identify the crystalline phase and determine the

crystal structure and crystallite size of the synthesized material.[17]

Scanning Electron Microscopy (SEM): Provides information on the surface morphology,

particle size, and shape of the product.[17][18] For example, SEM can reveal flower-like

nanostructures composed of aggregated plates.[18]

Transmission Electron Microscopy (TEM): Offers higher resolution imaging to determine the

size and shape of primary nanoparticles, often revealing spherical particles in the 30-50 nm

range.[17][18]

Chemical Analysis: Techniques such as elemental analysis are used to confirm the chemical

composition and purity of the final product.[17]

Thermogravimetric Analysis (TGA): Used to study the thermal stability and decomposition

behavior of the material, particularly for hydrated samples.[20]

Logical Workflow for Characterization of Cobalt(II) Phosphate.

Synthesized Cobalt(II) Phosphate

X-ray Diffraction (XRD) Scanning Electron Microscopy (SEM) Transmission Electron Microscopy (TEM) Thermogravimetric Analysis (TGA)

Phase ID & Crystal Structure Morphology & Particle Size Nanostructure & Particle Shape Thermal Stability & Decomposition Profile

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b085627?utm_src=pdf-body
https://www.researchgate.net/publication/248276470_Synthesis_and_characterization_of_different_nanostructures_of_cobalt_phosphate
https://www.researchgate.net/publication/248276470_Synthesis_and_characterization_of_different_nanostructures_of_cobalt_phosphate
https://www.osti.gov/etdeweb/biblio/22207363
https://www.osti.gov/etdeweb/biblio/22207363
https://www.researchgate.net/publication/248276470_Synthesis_and_characterization_of_different_nanostructures_of_cobalt_phosphate
https://www.osti.gov/etdeweb/biblio/22207363
https://www.researchgate.net/publication/248276470_Synthesis_and_characterization_of_different_nanostructures_of_cobalt_phosphate
https://www.researchgate.net/publication/256906490_A_study_on_isothermal_kinetics_of_thermal_decomposition_of_cobalt_oxalate_to_cobalt
https://www.benchchem.com/product/b085627?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical Workflow for Characterization of Cobalt(II) Phosphate.

Applications in Research and Development
Cobalt(II) phosphate is a material of significant interest in several advanced fields:

Catalysis: Thin films of cobalt(II) phosphate have been identified as effective and stable

catalysts for water oxidation, a critical process for producing green hydrogen.[1][2][4] Its

catalytic properties are also utilized in advanced oxidation processes for degrading

persistent organic pollutants in wastewater.[4]

Energy Storage: The compound is extensively studied for its electrochemical properties,

particularly as a cathode material in lithium-ion batteries.[4]

Pigments: Commercially, it is known as "cobalt violet" and has been used as a pigment in

ceramics, glass, and artists' paints.[1][2][4][14]

Biomedical Research: While less explored, related cobalt compounds have shown

biocompatibility, and cobalt phosphate nanoparticles have demonstrated significant anti-

acanthamoebic activity, suggesting potential for therapeutic applications.[4] The cytotoxicity

of cobalt phosphate appears to be size-dependent, with smaller nanoparticles showing

higher cytotoxicity against cell lines like HeLa.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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